Cas no 1261483-48-0 (3-Chloro-4-chloromethyl-3'-(trifluoromethoxy)biphenyl)

• Product Name: 3-Chloro-4-chloromethyl-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261483-48-0
• MF: C₁₄H₉Cl₂F₃O
• MW: 321.121872663498
• CID: 4996826
• Update Time: 2025-10-28

3-Chloro-4-chloromethyl-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-chloromethyl-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9Cl2F3O/c15-8-11-5-4-10(7-13(11)16)9-2-1-3-12(6-9)20-14(17,18)19/h1-7H,8H2
• InChI Key： BSCSTVVWTVSDCX-UHFFFAOYSA-N
• SMILES： ClC1=C(CCl)C=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloro-4-chloromethyl-3'-(trifluoromethoxy)biphenyl

3-Chloro-4-chloromethyl-3'-(trifluoromethoxy)biphenyl: A Comprehensive Overview

The compound 3-Chloro-4-chloromethyl-3'-(trifluoromethoxy)biphenyl, also known by its CAS number 1261483-48-0, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of substituents such as chlorine and trifluoromethoxy groups at specific positions on the biphenyl ring imparts distinct chemical and physical characteristics, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of biphenyl derivatives in the development of advanced materials, particularly in the field of electronics. The trifluoromethoxy group attached to the biphenyl structure contributes to enhanced electron-withdrawing effects, which are crucial for optimizing the electrical properties of materials used in organic light-emitting diodes (OLEDs) and other electronic devices. Researchers have demonstrated that the substitution pattern of this compound significantly influences its ability to act as a charge transport layer, making it a promising candidate for next-generation electronic applications.

In addition to its electronic applications, 3-Chloro-4-chloromethyl-3'-(trifluoromethoxy)biphenyl has shown potential in medicinal chemistry. The compound's ability to modulate cellular signaling pathways has been explored in recent studies, particularly in the context of anticancer drug development. The chlorinated substituents on the biphenyl ring have been found to enhance the molecule's bioavailability and pharmacokinetic properties, making it a viable lead compound for further optimization in drug discovery programs.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling reactions and nucleophilic aromatic substitution, to achieve high yields and purity levels. The use of palladium catalysts has been particularly effective in constructing the biphenyl core, while precise control over reaction conditions ensures the correct placement of substituents on the aromatic rings.

The physical properties of 3-Chloro-4-chloromethyl-3'-(trifluoromethoxy)biphenyl have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided critical insights into the compound's molecular structure, stability, and reactivity under different conditions. For instance, thermal stability tests have revealed that the compound exhibits excellent resistance to decomposition at elevated temperatures, a property that is highly desirable for industrial applications.

In terms of environmental impact, recent research has focused on assessing the biodegradability and toxicity of biphenyl derivatives. While preliminary findings suggest that this compound may exhibit moderate biodegradation rates under specific environmental conditions, further studies are required to fully understand its ecological footprint. Regulatory agencies are increasingly emphasizing the need for sustainable chemical design principles, and compounds like this one must undergo rigorous testing to ensure they meet current environmental standards.

The commercial availability of CAS No 1261483-48-0 has facilitated its use in various research laboratories and industrial settings. However, due to its specialized nature, access to this compound may require specific permissions or certifications depending on regional regulations. Researchers are advised to consult local authorities and adhere to safety protocols when handling or synthesizing this compound.

In conclusion, 3-Chloro-4-chloromethyl-3'-(trifluoromethoxy)biphenyl represents a cutting-edge example of how modern organic chemistry can yield compounds with multifaceted applications. From electronics to medicine, this compound continues to be a focal point for innovation and discovery. As research progresses, it is anticipated that new insights into its properties will unlock even more potential uses across diverse industries.